N-(3-chlorobenzyl)-2-hydroxy-3-(2-oxo-1-pyrrolidinyl)-1-propanaminium chloride
Overview
Description
N-(3-chlorobenzyl)-2-hydroxy-3-(2-oxo-1-pyrrolidinyl)-1-propanaminium chloride is a useful research compound. Its molecular formula is C14H20Cl2N2O2 and its molecular weight is 319.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic Properties and Photopolymerization Activities
N-(3-chlorobenzyl)-2-hydroxy-3-(2-oxo-1-pyrrolidinyl)-1-propanaminium chloride and its derivatives have been studied for their spectroscopic, photochemical, and photopolymerization properties. These studies revealed that halogen substitution induces more charge-transfer character than aliphatic alkyl groups. This is reflected in the photoreduction quantum yields and the formation of radical and radical anion species, impacting photopolymerization and photoinitiation rates (Allen et al., 1993).
Crystal Structure Analysis
Research on similar compounds, like acetyl-L-carnitine hydrochloride, provides insight into the structural aspects of these compounds. Crystal structure analysis helps in understanding the conformation and molecular arrangements, which are essential in predicting the behavior of these compounds in various applications (Weber et al., 1995).
Use as Dehydrating Agents in Synthesis
Compounds like N-[[(Chlorosulfinyl)oxyl]methylene]-N-methylmethanaminium chloride have been utilized as efficient dehydrating agents for in situ generation of ketenes from carboxylic acids. These ketenes are then used in cycloaddition reactions to synthesize various pyrimidinones, azetidinones, and pyridones, demonstrating the compound's utility in organic synthesis (Singh et al., 1991).
Synthesis of Carnitine Palmitoyltransferase I Inhibitor
A practical synthesis approach for related compounds, like 3-carboxy-(2R)-[[hydroxy[(tetradecyl)oxy]phosphinyl]oxy]-N,N,N-trimethyl-1-propanaminium hydroxide inner salt, highlights the significance of these compounds in the development of pharmaceuticals, such as inhibitors for carnitine palmitoyltransferase I (Prashad et al., 2002).
Properties
IUPAC Name |
(3-chlorophenyl)methyl-[2-hydroxy-3-(2-oxopyrrolidin-1-yl)propyl]azanium;chloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O2.ClH/c15-12-4-1-3-11(7-12)8-16-9-13(18)10-17-6-2-5-14(17)19;/h1,3-4,7,13,16,18H,2,5-6,8-10H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOQIPNMSNXQREB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CC(C[NH2+]CC2=CC(=CC=C2)Cl)O.[Cl-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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